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Compound of Interest

Compound Name: N-Butyl-p-toluenesulfonamide

Cat. No.: B159962 Get Quote

An In-depth Technical Guide to the Safety and Hazards of N-Butyl-p-toluenesulfonamide

Introduction
N-Butyl-p-toluenesulfonamide (BTS), with CAS number 1907-65-9, is a chemical compound

used primarily as a laboratory reagent[1]. Its molecular formula is C11H17NO2S, and it has a

molecular weight of approximately 227.33 g/mol [2]. This guide provides a comprehensive

overview of the safety, hazards, and handling procedures for N-Butyl-p-toluenesulfonamide,

intended for researchers, scientists, and professionals in drug development. While some safety

data sheets classify this substance as not hazardous under REGULATION (EC) No 1272/2008,

proper handling and awareness of its properties are essential in a laboratory setting[1].

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling. Key properties for N-Butyl-p-toluenesulfonamide are summarized below.
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Property Value Source

Molecular Formula C11H17NO2S [2][3]

Molecular Weight 227.33 g/mol [2]

CAS Number 1907-65-9 [2][3]

EC Number 217-612-0 [1]

Physical State Solid, powder to crystal form[1] Tokyo Chemical Industry[1]

Color White to light yellow [1]

Melting Point 40.0 to 44.0 °C J&K Scientific

Boiling Point 234 °C / 20 mmHg

Solubility Soluble in Methanol

Hazard Identification and Classification
According to a safety data sheet from Tokyo Chemical Industry, N-Butyl-p-
toluenesulfonamide is not classified as a hazardous substance or mixture under

REGULATION (EC) No 1272/2008[1]. Consequently, no hazard pictogram, signal word, or

hazard statements are required[1].

However, it is crucial to note that data for related sulfonamide compounds suggest potential for

irritation and sensitization. For instance, p-Toluenesulfonamide (a related compound) is

considered an irritant to the eyes, respiratory system, and skin, and may cause sensitization by

skin contact[4]. While these hazards are not officially attributed to the N-butyl derivative,

caution is warranted.

The substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very

persistent and very bioaccumulative (vPvB)[1].

Toxicological Information
Detailed toxicological data for N-Butyl-p-toluenesulfonamide is limited in the available

literature. Most safety data sheets indicate that no data is available for acute toxicity (oral,
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dermal, inhalation), skin corrosion/irritation, eye damage, respiratory or skin sensitization, germ

cell mutagenicity, carcinogenicity, or reproductive toxicity[1].

For context, related sulfonamides are known to have potential health effects. Accidental

ingestion of some sulfonamides may be harmful, with animal experiments on related

compounds indicating that ingestion of less than 150 grams could cause serious health

damage[5]. They can sometimes cause kidney damage or affect red blood cells[4][5].

Overview of Toxicological Testing Methods
While specific experimental reports for N-Butyl-p-toluenesulfonamide were not found,

toxicological properties are generally determined using standardized protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (e.g., OECD 423): This test involves the administration of the substance

to fasted animals, typically rodents, in a stepwise procedure. The animals are observed for

signs of toxicity and mortality over a 14-day period to determine the LD50 (the dose lethal to

50% of the test population).

Skin Irritation/Corrosion (e.g., OECD 404): This protocol involves applying the test substance

to the shaved skin of an animal (often a rabbit). The site is observed for signs of erythema

(redness) and edema (swelling) over a period of time.

Eye Irritation/Corrosion (e.g., OECD 405): The substance is applied to one eye of an animal.

The eyes are then examined for effects on the cornea, iris, and conjunctiva.

Bacterial Reverse Mutation Test (Ames Test, e.g., OECD 471): This is an in vitro test to

assess mutagenic potential. It uses strains of bacteria (e.g., Salmonella typhimurium) to

detect mutations caused by the chemical.

The workflow for a typical acute toxicity study is illustrated below.
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Workflow for a typical acute toxicity experiment.
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Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Safe Handling
Avoid contact with skin, eyes, and clothing[1].

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat[1].

Use in a well-ventilated area. A local exhaust ventilation system is recommended to prevent

the dispersion of dust[1].

Wash hands and face thoroughly after handling[1].

Minimize dust generation and accumulation[6].

Storage
Store in a cool, dry, and well-ventilated area[5].

Keep containers tightly closed when not in use[6].

Store away from incompatible materials, such as oxidizing agents, and foodstuff

containers[1][5].

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are the primary methods for

minimizing exposure.
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Control Type Recommendation Source

Engineering Controls

Use a closed system or local

exhaust ventilation. Safety

showers and eye wash

stations should be readily

available.

[1]

Eye/Face Protection
Safety glasses or a face

shield.
[1]

Hand Protection
Protective gloves (e.g., butyl

rubber, fluorocaoutchouc).
[1][5]

Skin/Body Protection Lab coat or overalls. [5]

Respiratory Protection

Generally not required with

adequate ventilation. If dust is

generated, use an approved

particulate respirator.

[7]

First Aid and Emergency Procedures
A clear understanding of emergency procedures is essential when working with any chemical.

Immediate Response Actions Containment & Cleanup

Accidental
Release

Evacuate non-essential
personnel from the area

Wear suitable
protective equipment (PPE)

Prevent product from
entering drains

Control ignition sources
if applicable

Pick up and arrange disposal
without creating dust

Place in a suitable, closed
container for disposal

Area Safe

Click to download full resolution via product page

Workflow for responding to an accidental release.

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell[1].
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Skin Contact: Take off all contaminated clothing immediately. Rinse the skin well with water.

If skin irritation occurs, get medical advice[1].

Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention[1].

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention[8].

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures appropriate for the local

circumstances and surrounding environment, such as dry chemical, carbon dioxide, or

alcohol-resistant foam[8].

Specific Hazards: Hazardous decomposition products include carbon monoxide, carbon

dioxide, and nitrogen oxides (NOx)[1].

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear[8].

Accidental Release Measures
Personal Precautions: Wear suitable protective equipment and keep unnecessary personnel

away[1].

Environmental Precautions: Prevent the product from entering drains or waterways[1].

Cleanup Methods: For solids, pick up and arrange for disposal without creating dust. Place in

a suitable, closed container[1].

Stability and Reactivity
Reactivity: No specific reactivity data is available[1].

Chemical Stability: The substance is stable under normal conditions[1].

Possibility of Hazardous Reactions: None are expected under normal processing[1].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.chemicalbook.com/msds/p-toluenesulfonic-acid-n-butyl-ester.pdf
https://www.chemicalbook.com/msds/p-toluenesulfonic-acid-n-butyl-ester.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.chemicalbook.com/msds/p-toluenesulfonic-acid-n-butyl-ester.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0745_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions to Avoid: No specific conditions are listed, but avoiding dust formation is good

practice.

Incompatible Materials: Strong oxidizing agents[1].

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,

carbon dioxide (CO2), and nitrogen oxides (NOx)[1].

Ecological Information
There is no specific data available regarding the ecotoxicity, persistence, degradability,

bioaccumulative potential, or mobility in soil for N-Butyl-p-toluenesulfonamide[1]. It is advised

to prevent its release into the environment[6].

Disposal Considerations
All waste must be disposed of in accordance with local, state, and federal regulations[1].

Chemical waste should be handled by a licensed professional waste disposal service.

Containers should be treated as the product itself and not be reused[9].

Conclusion
While N-Butyl-p-toluenesulfonamide is not classified as a hazardous substance under major

regulations, a cautious and informed approach is paramount for its safe use in a research and

development setting. Adherence to standard laboratory hygiene, the use of appropriate

personal protective equipment, and proper engineering controls are essential to minimize any

potential risk. The lack of comprehensive toxicological and ecological data underscores the

need for careful handling to avoid unnecessary exposure and environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

